Cas no 1796930-46-5 (17a-Dutasteride)

17a-Dutasteride structure
17a-Dutasteride structure
Product Name:17a-Dutasteride
CAS No:1796930-46-5
Molecular Formula:C27H30F6N2O2
Molecular Weight:528.529728412628
CID:4551729

17a-Dutasteride Properties

Names and Identifiers

    • 17α-Dutasteride
    • rel-(4aR,4bS,6aS,7R,9aS,9bS,11aR)-N-[2,5-Bis(trifluoromethyl)phenyl]-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-4a,6a-dimethyl-2-oxo-1H-indeno[5,4-f]quinoline-7-carboxamide (ACI)
    • InChIKey: JWJOTENAMICLJG-UWKVNAJESA-N
    • Inchi: 1S/C27H30F6N2O2/c1-24-11-9-17-15(4-8-21-25(17,2)12-10-22(36)35-21)16(24)6-7-19(24)23(37)34-20-13-14(26(28,29)30)3-5-18(20)27(31,32)33/h3,5,10,12-13,15-17,19,21H,4,6-9,11H2,1-2H3,(H,34,37)(H,35,36)/t15-,16-,17-,19-,21+,24-,25+/m0/s1
    • SMILES: C[C@@]12[C@H](C(=O)NC3C=C(C(F)(F)F)C=CC=3C(F)(F)F)CC[C@H]1[C@@H]1CC[C@H]3NC(C=C[C@]3(C)[C@H]1CC2)=O

Computed Properties

Experimental Properties

17a-Dutasteride Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AJ17395-1mg
17a-Dutasteride
1796930-46-5
1mg
$361.00 2024-04-20
TRC
D735010-1mg
17a-Dutasteride
1796930-46-5
1mg
$ 247.00 2023-09-07
AN HUI ZE SHENG Technology Co., Ltd.
D735010-1mg
(4ar,4bs,6as,7r,9as,9bs,11ar)-n-(2,5-bis(trifluoromethyl)phenyl)-4a,6a-dimethyl-2-oxo-2,4a,4b,5,6,6a,7,8,9,9a,9b,10,11,11a-tetradecahydro-1h-indeno[5,4-f]quinoline-7-carboxamide
1796930-46-5
1mg
¥2100.00 2023-09-15

17a-Dutasteride Suppliers

Hubei Yangxin Pharmaceutical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:1796930-46-5)
MR./MRS.:YANG YI PENG
Phone:15374527030
Email:2853117762@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1796930-46-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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